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Compound of Interest

Compound Name: Binospirone mesylate

Cat. No.: B051614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis, physicochemical

characterization, and pharmacological mechanism of binospirone mesylate. Binospirone is an

azapirone derivative investigated for its anxiolytic properties. This document details

experimental protocols, presents quantitative data in structured tables, and visualizes complex

pathways to support research and development efforts in the field of neuroscience and

medicinal chemistry.

Synthesis of Binospirone Mesylate
The synthesis of binospirone (8-[2-(2,3-dihydro-1,4-benzodioxin-2-ylmethylamino)ethyl]-8-

azaspiro[4.5]decane-7,9-dione) is typically achieved through a multi-step process involving the

coupling of a spirocyclic imide core with a benzodioxin side chain, followed by salt formation

with methanesulfonic acid to yield the mesylate salt. While specific process details can vary, a

representative synthetic route is outlined below.
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Step 1: Alkylation

Step 2: N-Alkylation

Step 3: Salt Formation

reactant intermediate product reagent 8-Azaspiro[4.5]decane-7,9-dione

8-(2-Aminoethyl)-8-
azaspiro[4.5]decane-7,9-dione

1. K2CO3, DMF
2. Hydrazine hydrate

2-(2-Bromoethyl)isoindole-1,3-dione

Binospirone (Free Base)

Na2CO3, Toluene, Reflux

2-(Chloromethyl)-2,3-dihydro-
1,4-benzodioxine

Binospirone Mesylate

Ethanol

Methanesulfonic Acid
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To cite this document: BenchChem. [Binospirone Mesylate: A Technical Guide to Synthesis,
Characterization, and Mechanism of Action]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051614#binospirone-mesylate-synthesis-and-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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